(5Z)-5-[(2Z)-2-[1-[(E)-6,7-Dihydroxy-6-methylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
(5Z)-5-[(2Z)-2-[1-[(E)-6,7-Dihydroxy-6-methylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
Brand Name:
Vulcanchem
CAS No.:
144300-56-1
VCID:
VC0127627
InChI:
InChI=1S/C27H42O4/c1-18(7-5-13-26(3,31)17-28)23-11-12-24-20(8-6-14-27(23,24)4)9-10-21-15-22(29)16-25(30)19(21)2/h5,7,9-10,18,22-25,28-31H,2,6,8,11-17H2,1,3-4H3/b7-5+,20-9-,21-10-
SMILES:
CC(C=CCC(C)(CO)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula:
C27H42O4
Molecular Weight:
430.6 g/mol
(5Z)-5-[(2Z)-2-[1-[(E)-6,7-Dihydroxy-6-methylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
CAS No.: 144300-56-1
Main Products
VCID: VC0127627
Molecular Formula: C27H42O4
Molecular Weight: 430.6 g/mol
![(5Z)-5-[(2Z)-2-[1-[(E)-6,7-Dihydroxy-6-methylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol - 144300-56-1](/images/no_structure.jpg)
| CAS No. | 144300-56-1 |
|---|---|
| Product Name | (5Z)-5-[(2Z)-2-[1-[(E)-6,7-Dihydroxy-6-methylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Molecular Formula | C27H42O4 |
| Molecular Weight | 430.6 g/mol |
| IUPAC Name | (5Z)-5-[(2Z)-2-[1-[(E)-6,7-dihydroxy-6-methylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C27H42O4/c1-18(7-5-13-26(3,31)17-28)23-11-12-24-20(8-6-14-27(23,24)4)9-10-21-15-22(29)16-25(30)19(21)2/h5,7,9-10,18,22-25,28-31H,2,6,8,11-17H2,1,3-4H3/b7-5+,20-9-,21-10- |
| Standard InChIKey | JYHXCOMHKCOBKF-PQVTVRGCSA-N |
| Isomeric SMILES | CC(/C=C/CC(C)(CO)O)C1CCC\2C1(CCC/C2=C/C=C\3/CC(CC(C3=C)O)O)C |
| SMILES | CC(C=CCC(C)(CO)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Canonical SMILES | CC(C=CCC(C)(CO)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Synonyms | 1,25S,26-trihydroxy-delta22-cholecalciferol delta-22-1,25S,26-trihydroxyvitamin D3 delta22-1,25S,26-OHD3 |
| PubChem Compound | 6438767 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume